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Compound of Interest

Compound Name: LYP-8

Cat. No.: B15621228 Get Quote

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive overview of the dosage and administration of

LYP-8, a potent and selective inhibitor of Lymphoid-specific Tyrosine Phosphatase (LYP), in

mouse models. The information is based on preclinical studies evaluating its efficacy in a

model of systemic anaphylaxis.

Introduction
Lymphoid-specific tyrosine phosphatase (LYP), encoded by the PTPN22 gene, is a critical

negative regulator of T-cell receptor (TCR) signaling and is genetically associated with a variety

of autoimmune diseases.[1][2][3] Inhibition of LYP presents a promising therapeutic strategy for

the treatment of these conditions. LYP-8 (also referred to as compound 8b) has been identified

as a potent and selective small molecule inhibitor of LYP.[1][4] Preclinical studies have

demonstrated its ability to modulate immune responses in cellular assays and in a mouse

model of passive systemic anaphylaxis.[1]
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Parameter Value Reference

IC50 vs. LYP 0.259 ± 0.007 µM [1]

Ki vs. LYP 110 ± 3 nM [1]

Inhibition Type Competitive [1]

Selectivity

>9-fold selective over a large

panel of other protein tyrosine

phosphatases

[1]

In Vivo Administration of LYP-8 (Compound 8b) in a
Mouse Model

Parameter Details Reference

Mouse Model Passive Systemic Anaphylaxis [1]

Mouse Strain
BALB/c (commonly used for

this model)
[5]

Compound LYP-8 (Compound 8b) [1]

Dosage 20 µM per mouse [1]

Route of Administration Intraperitoneal (IP) Injection [1]

Vehicle
Phosphate-Buffered Saline

(PBS)
[1]

Timing of Administration
1 hour prior to antigen

challenge
[1]
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LYP-8 (Compound 8b)

Phosphate-Buffered Saline (PBS), sterile

Vortex mixer

Sterile microcentrifuge tubes

Protocol:

Calculate the required amount of LYP-8 to achieve a final concentration of 20 µM in the

desired injection volume (e.g., 100-200 µL per mouse).

Dissolve the calculated amount of LYP-8 in a small volume of a suitable solvent if necessary

(e.g., DMSO), and then dilute to the final concentration with sterile PBS. Ensure the final

concentration of the initial solvent is minimal and non-toxic to the animals.

Vortex the solution thoroughly to ensure complete dissolution.

Prepare a vehicle control solution consisting of the same concentration of the initial solvent

(if used) in sterile PBS.

Store the prepared solutions on ice until administration.

Passive Systemic Anaphylaxis (PSA) Mouse Model
Protocol
This protocol is a standard procedure for inducing passive systemic anaphylaxis in mice and

has been adapted to include the administration of LYP-8.

Materials:

BALB/c mice (female, 6-8 weeks old)[5]

Anti-dinitrophenol (DNP) IgE monoclonal antibody[5][6]

DNP-human serum albumin (HSA)[1][5]
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LYP-8 (Compound 8b) solution (20 µM)

Vehicle control (PBS)

Rectal thermometer

Insulin syringes with 27-30 gauge needles

Animal restrainer

Protocol:

Sensitization: Sensitize mice by intraperitoneally (IP) injecting each mouse with 20 µg of anti-

DNP IgE antibody dissolved in sterile PBS.[7]

Incubation Period: Allow a 24-hour sensitization period for the IgE antibodies to bind to FcεRI

receptors on mast cells and basophils.[5][6]

LYP-8 Administration: One hour before the antigen challenge (i.e., 23 hours after

sensitization), administer 20 µM of LYP-8 (or vehicle control) per mouse via IP injection.[1]

Baseline Temperature: Just prior to antigen challenge, measure the baseline rectal

temperature of each mouse.

Antigen Challenge: Induce anaphylaxis by intravenously (IV) injecting 200 µL of DNP-HSA (1

mg/mL in PBS) into the tail vein of each mouse.[1]

Monitoring Anaphylaxis: Monitor the mice for signs of anaphylactic shock. The primary

quantifiable indicator is a drop in rectal temperature (hypothermia).[6] Measure the rectal

temperature every 5-10 minutes for at least 60 minutes post-challenge.[1]

Data Analysis: Record the change in body temperature over time for both the LYP-8 treated

and vehicle-treated groups. A significant reduction in the drop in body temperature in the

LYP-8 treated group compared to the control group indicates the inhibitory effect of the

compound on the anaphylactic response.
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Caption: LYP Signaling Pathway and Inhibition by LYP-8.
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Day 1

Day 2

Sensitization:
IP injection of anti-DNP IgE

in BALB/c mice

LYP-8 Administration (23h post-sensitization):
IP injection of LYP-8 (20 µM/mouse)

or Vehicle (PBS)

Antigen Challenge (24h post-sensitization):
IV injection of DNP-HSA

Monitoring (0-60 min post-challenge):
Measure rectal temperature
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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